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Introduction

Terbutryn is a selective, systemic herbicide belonging to the triazine class.[1][2] It functions as
a potent inhibitor of photosynthesis, making it effective against a broad spectrum of submerged
and floating macrophytes, as well as algae and cyanobacteria in various water bodies,
including lakes and ponds.[1] Its mechanism of action involves the blockage of the electron
transport chain at photosystem II. This document provides detailed application notes and
protocols for the use of terbutryn in controlling algal blooms in freshwater ponds for research
purposes. It also includes information on its efficacy, non-target toxicity, and regulatory status.

Disclaimer: The use of terbutryn for aquatic applications is subject to regional regulations. In
the United States, it is not approved by the Environmental Protection Agency (EPA) for use in
fish ponds, and many product registrations have been canceled.[2][3] Howeuver, it is registered
for aquatic weed control in other regions, such as Great Britain.[3] Users are responsible for
complying with all local, state, and federal regulations regarding the use of this chemical.

Efficacy of Terbutryn on Freshwater Algae and
Cyanobacteria

Terbutryn has demonstrated high toxicity to a variety of freshwater algae and cyanobacteria.
The 50% inhibitory concentration (IC50) values, which represent the concentration of a
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substance that inhibits a biological process by 50%, are summarized in the table below.

Target Organism IC50 (mgl/L) Exposure Time Reference
Desmodesmus
communis (Green 0.012 72 hours [1]
Algae)
Chlorella kessleri

0.188 72 hours [1]
(Green Algae)
Anabaena sp.

) 0.666 72 hours [1]

(Cyanobacteria)
Skeletonema

0.00091 9 days [1]
costatum
Dolichospermum flos-

0.0034 7 days [1]

aquae

Non-Target Toxicity of Terbutryn

While effective against algae, terbutryn also poses a risk to non-target aquatic organisms. It is
classified as moderately toxic to fish and cladocerans.[1] The 50% lethal concentration (LC50)
and 50% effective concentration (EC50) values for several non-target species are presented
below.
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Non-Target .
) LC50/EC50 (mglL) Exposure Time Reference
Organism
Oncorhynchus mykiss
) 3.0 96 hours [2]
(Rainbow Trout)
Lepomis macrochirus
) ] 4.0 96 hours [2]
(Bluegill Sunfish)
Cyprinus carpio
4.0 96 hours [1][2]
(Carp)
Perca sp. (Perch) 4.0 96 hours [2]
Danio rerio (Zebrafish)
) 571 96 hours [4]
- Juvenile
Danio rerio (Zebrafish)
. 8.04 144 hours [4]
- Embryonic
Poecilia reticulata
] 2.85 96 hours [4]
(Guppy) - Juvenile
Daphnia magna
7.1 48 hours [1]

(Cladoceran)

Mechanism of Action: Photosystem Il Inhibition

Terbutryn inhibits photosynthesis by targeting Photosystem Il (PSlI) in the chloroplasts of algal
and plant cells.[5] It binds to the QB protein, a key component of the electron transport chain,
thereby blocking the transfer of electrons to the plastoquinone (PQ) pool.[5] This disruption of
electron flow halts the production of ATP and NADPH, which are essential for carbon fixation,
ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Terbutryn in
Freshwater Algal Bloom Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682747#using-terbutryn-for-algal-bloom-control-in-
freshwater-ponds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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